Cas no 63024-44-2 (2-Naphthalenepropanoic acid, a-amino-, hydrochloride)

• Product Name: 2-Naphthalenepropanoic acid, a-amino-, hydrochloride
• CAS No: 63024-44-2
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 427525
• Update Time: 2025-06-13

2-Naphthalenepropanoic acid, a-amino-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenepropanoic acid, a-amino-, hydrochloride
• 2-Naphthalenepropanoic acid, α-amino-, hydrochloride (1:1)

• Inchi： 1S/C13H13NO2.ClH/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9;/h1-7,12H,8,14H2,(H,15,16);1H
• InChI Key： QXEYSNIVQNSZGX-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=CC=CC=C2C=1)C(N)C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenepropanoic acid, a-amino-, hydrochloride

Introduction to 2-Naphthalenepropanoic acid, α-amino-, hydrochloride (CAS No: 63024-44-2)

2-Naphthalenepropanoic acid, α-amino-, hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 63024-44-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, a hydrochloride salt, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The naphthalene core combined with an α-amino-substituted propanoic acid moiety makes it a versatile intermediate for the development of various bioactive molecules.

The structural framework of 2-Naphthalenepropanoic acid, α-amino-, hydrochloride consists of a naphthalene ring system linked to a propanoic acid group, where the α-carbon is substituted with an amino group. This configuration imparts specific chemical and pharmacological properties, making it a valuable scaffold for drug design. The hydrochloride form enhances its solubility in aqueous media, facilitating its use in solution-based biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives. The presence of both aromatic and heteroatom-containing functional groups in 2-Naphthalenepropanoic acid, α-amino-, hydrochloride suggests its utility as a precursor for synthesizing molecules with diverse biological activities. For instance, researchers have investigated its role in developing novel inhibitors targeting enzymes involved in metabolic pathways and inflammatory responses.

One of the most compelling aspects of this compound is its application in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, including digestion, blood clotting, and immune responses. By modifying the naphthalene core and the α-amino propanoic acid side chain, chemists can fine-tune the binding properties of the molecule to specific protease targets. This approach has led to the discovery of several lead compounds that exhibit potent inhibitory activity against pathogens and disease-causing enzymes.

Furthermore, the amino group in 2-Naphthalenepropanoic acid, α-amino-, hydrochloride provides a site for further functionalization, enabling the attachment of other pharmacophores or tags for imaging and diagnostic purposes. This flexibility makes it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics. The hydrochloride salt form also enhances stability during storage and transport, ensuring consistent quality for research and industrial applications.

The compound's relevance extends to agrochemical research as well. Naphthalene derivatives are known for their herbicidal and fungicidal properties, and modifications to this scaffold can lead to more effective crop protection agents. The unique combination of functional groups in 2-Naphthalenepropanoic acid, α-amino-, hydrochloride allows for structural diversification that can be exploited to develop novel agrochemicals with improved efficacy and environmental safety profiles.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies suggest that small modifications to its structure can significantly alter its binding affinity to biological targets. These insights have guided experimental efforts toward optimizing lead compounds for drug development. Additionally, high-throughput screening methods have been employed to identify derivatives of 2-Naphthalenepropanoic acid, α-amino-, hydrochloride with enhanced pharmacological properties.

The synthesis of 2-Naphthalenepropanoic acid, α-amino-, hydrochloride involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions at the naphthalene ring followed by functional group transformations at the propanoic acid side chain. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste generation and energy consumption.

In conclusion,2-Naphthalenepropanoic acid, α-amino-, hydrochloride (CAS No: 63024-44-2) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for drug discovery and material science applications. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in addressing global health challenges.